2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide

• IUPAC Name: 2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-benzylacetamide
• InChI: InChI=1S/C17H16ClN5OS/c18-14-8-6-13(7-9-14)16-21-22-17(23(16)19)25-11-15(24)20-10-12-4-2-1-3-5-12/h1-9H,10-11,19H2,(H,20,24)
• InChI Key: GFNRLEVAQIJROB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol

Description

2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-benzylacetamide (2-ACBT) is a novel compound with a wide range of potential applications in the field of scientific research. 2-ACBT is a derivative of 1,2,4-triazole, a heterocyclic aromatic compound that has been used for many years in the synthesis of organic compounds. 2-ACBT has been studied for its potential use in the synthesis of pharmaceuticals, as a biocatalyst for drug production, and as a potential therapeutic agent.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potentially useful in the development of new pain medications.

Anti-inflammatory Activity

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Antimicrobial Activity

. For example, some derivatives were screened for their preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. .

Antifungal Activity

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Antiviral Activity

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Diuretic Activity

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Antitumor or Cytotoxic Activity

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